1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone

• IUPAC Name: 1-[(E)-[4-(difluoromethoxy)phenyl]methylideneamino]-4,6-dimethylpyridin-2-one
• InChI: InChI=1S/C15H14F2N2O2/c1-10-7-11(2)19(14(20)8-10)18-9-12-3-5-13(6-4-12)21-15(16)17/h3-9,15H,1-2H3/b18-9+
• InChI Key: BBDQIYZIAZYUJH-GIJQJNRQSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=C1)C)N=CC2=CC=C(C=C2)OC(F)F
• Isomeric SMILES: CC1=CC(=O)N(C(=C1)C)/N=C/C2=CC=C(C=C2)OC(F)F
• Molecular Formula: C15H14F2N2O2
• Molecular Weight: 292.28 g/mol

Description

1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone, also known as DFP-10825, is a novel small molecule that has gained attention due to its potential therapeutic applications. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Mechanism of Action

The exact mechanism of action of 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone is not fully understood, but it is believed to target specific signaling pathways involved in cell growth and survival. 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone has been shown to inhibit the activity of certain kinases, such as AKT and ERK, which are involved in cell proliferation and survival. Additionally, 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone has been shown to induce the expression of certain tumor suppressor genes, such as p53, which can lead to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone has been shown to have various biochemical and physiological effects in different cell types. In cancer cells, 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone can induce cell cycle arrest and apoptosis, leading to decreased cell proliferation and tumor growth. In Alzheimer's disease models, 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone can reduce amyloid-beta accumulation and neuroinflammation, leading to improved cognitive function.

Advantages and Limitations for Lab Experiments

1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone has several advantages for lab experiments, such as its high potency and selectivity for specific kinases. However, there are also limitations to using 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone, such as its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone. One direction is to further explore its potential therapeutic applications in different diseases, such as Parkinson's disease and multiple sclerosis. Another direction is to investigate its potential side effects and toxicity in vivo. Additionally, there is a need for further studies to fully understand the mechanism of action of 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone and its potential interactions with other signaling pathways.

Synthesis Methods

1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone is synthesized through a multistep process that involves the reaction of 4-(difluoromethoxy)benzaldehyde and 4,6-dimethyl-2(1H)-pyridinone in the presence of a catalyst. The resulting product is then purified and characterized using various spectroscopic techniques, such as NMR and mass spectrometry.

Scientific Research Applications

1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone has been studied for its potential therapeutic applications in various diseases, such as cancer and Alzheimer's disease. Research has shown that 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone can inhibit the growth of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. Additionally, 1-{[4-(difluoromethoxy)benzylidene]amino}-4,6-dimethyl-2(1H)-pyridinone has been shown to have neuroprotective effects in Alzheimer's disease models by reducing amyloid-beta accumulation and neuroinflammation.